3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-prop-2-enyl-2-sulfanylidene-5-[(2,4,6-trichloro-3-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H8Cl3NO2S2/c1-2-3-17-12(19)9(21-13(17)20)4-6-7(14)5-8(15)11(18)10(6)16/h2,4-5,18H,1,3H2/b9-4+
• InChI Key: UJJTYOLGOBIOHM-RUDMXATFSA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=C(C(=C(C=C2Cl)Cl)O)Cl)SC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C\C2=C(C(=C(C=C2Cl)Cl)O)Cl)/SC1=S
• Molecular Formula: C13H8Cl3NO2S2
• DSSTOX Substance ID: DTXSID30367850
• Molecular Weight: 380.7 g/mol
• CAS RN: 6523-13-3

Description

3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one, also known as TTZ, is a synthetic compound with potential applications in various fields of science. This molecule has been extensively studied due to its unique chemical structure and potential biological activities.

Scientific Research Applications

3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has been investigated for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. In biochemistry, 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has been used as a probe to study the binding of metal ions to proteins. In materials science, 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has been used as a precursor for the synthesis of metal sulfides and metal oxides.

Mechanism of Action

The mechanism of action of 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one can inhibit the proliferation of cancer cells and induce apoptosis. 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has also been shown to reduce the production of inflammatory mediators in vitro and in vivo. In animal studies, 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has been shown to improve glucose tolerance and insulin sensitivity, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one in lab experiments is its high purity and stability. 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one can be easily synthesized in large quantities and can be stored for extended periods of time without degradation. One limitation of using 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one in lab experiments is its potential toxicity. 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has been shown to be toxic to some cell lines at high concentrations, and caution should be taken when handling this compound.

Future Directions

There are many potential future directions for research on 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one. One direction is the development of 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one-based drugs for the treatment of cancer and inflammation. Another direction is the investigation of 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one as a probe for the study of metal-protein interactions. Additionally, 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one could be used as a precursor for the synthesis of new materials with unique properties. Overall, 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has great potential for future research and development in various fields of science.

Synthesis Methods

3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one can be synthesized using various methods, but the most common one involves the reaction of 2,4,6-trichloro-3-hydroxybenzaldehyde and thiosemicarbazide in the presence of an alkali metal hydroxide. The resulting product is then reacted with allyl bromide and potassium carbonate to obtain 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one. This method has been optimized to yield high purity and high yield of 3-allyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one.